Cas no 5900-13-0 (5-bromo-3-methoxy-pyrazin-2-amine)

5-bromo-3-methoxy-pyrazin-2-amine structure
5900-13-0 structure
Product Name:5-bromo-3-methoxy-pyrazin-2-amine
CAS No:5900-13-0
MF:C5H6BrN3O
MW:204.024639606476
MDL:MFCD08275726
CID:46245
PubChem ID:172089141
Update Time:2025-04-18

5-bromo-3-methoxy-pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methoxypyrazin-2-amine
    • 3-Methoxy-5-bromopyrazin-2-amine
    • 2-Amino-5-bromo-3-methoxypyrazine
    • 5-Bromo-3-methoxy-2-pyrazinamine
    • 5-Bromo-3-methoxypyrazin-2-ylamine
    • Pyrazinamine, 5-bromo-3-methoxy-
    • 3-Bromo-5-methoxy-2-pyrazinamine
    • 2-amino-3-methoxy-5-bromopyrazine
    • 5-bromo-3-methoxypyrazine-2-ylamine
    • 5-bromo-3-methoxy-pyrazin-2-amine
    • 5-Bromo-3-methoxy-pyrazin-2-ylamine
    • PubChem23582
    • KSC269C6P
    • QDFJJHGAODFQMN-UHFFFAOYSA-N
    • ZX-A
    • MFCD08275726
    • BCP9000177
    • BCP23117
    • AC-23108
    • EN300-399138
    • 5900-13-0
    • SY018457
    • A832104
    • A2562
    • AB44806
    • CS-W015441
    • BL005729
    • SCHEMBL68083
    • DTXSID60462988
    • AM20070370
    • BDBM626166
    • 5-bromanyl-3-methoxy-pyrazin-2-amine
    • Q-103314
    • FS-2567
    • AKOS015834943
    • A8315
    • FT-0658205
    • 2-Amino-5-bromo-3-methoxypyrazine, 95%
    • DB-029092
    • BBL102340
    • 5-Bromo-3-methoxypyrazinamine; 2-Amino-5-bromo-3-methoxypyrazine; 2-Amino-5-bromo-3-methoxypyrazine; 3-Methoxy-5-bromopyrazin-2-amine;
    • STL556140
    • MDL： MFCD08275726
    • Inchi： 1S/C5H6BrN3O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3,(H2,7,8)
    • InChI Key： QDFJJHGAODFQMN-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(=N1)OC)N

Computed Properties

  • Exact Mass: 202.96900
  • Monoisotopic Mass: 202.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.723
  • Melting Point: 137.0 to 140.0 deg-C
  • Boiling Point: 262 ºC
  • Flash Point: 112 ºC
  • Refractive Index: 1.
  • PSA: 61.03000
  • LogP: 1.41110
  • Sensitiveness: Sensitive to heat

5-bromo-3-methoxy-pyrazin-2-amine Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302,H315,H318,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • Storage Condition：0-10°C

5-bromo-3-methoxy-pyrazin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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